BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Formyl-8-hydroxycarbostyril molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Formyl-8-hydroxycarbostyril

Cat. No.: B045642

Technical Guide: 5-Formyl-8-hydroxycarbostyril

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Formyl-8-hydroxycarbostyril, a metabolite of the 32-adrenergic agonist
procaterol. This document is intended to serve as a foundational resource for professionals in
research and drug development.

Chemical Identity and Properties

5-Formyl-8-hydroxycarbostyril, systematically known as 8-hydroxy-2-oxo-1H-quinoline-5-
carbaldehyde, is a quinoline derivative. Its structure features a carbostyril (2-oxo-1H-quinoline)
core substituted with a formyl group at the 5-position and a hydroxyl group at the 8-position.

Molecular Formula and Weight

The chemical properties of 5-Formyl-8-hydroxycarbostyril are summarized in the table
below.
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Property Value Source
Molecular Formula C10H7NOs3 [1112][3]
Molecular Weight 189.17 g/mol [1][3]

CAS Number 68304-21-2 [1][2][3]

8-hydroxy-2-oxo-1H-quinoline-
IUPAC Name [1]
5-carbaldehyde

1,2-Dihydro-8-hydroxy-2-oxo-
Synonyms 0 [2]
5-quinolinecarboxaldehyde

Note: A discrepancy in the molecular weight (327.23) was noted from one supplier
(BioOrganics), however, multiple other sources and calculation from the molecular formula
confirm the value of 189.17 g/mol .[1][2][3]

Physicochemical Properties

Property Value

Density 1.431 g/cm3

Boiling Point 462.2°C at 760 mmHg

Flash Point 233.3°C

Melting Point 315-317 °C (decomposed)[4]

pKa 6.65+0.20 (Predicted)[3]

Solubility Sparingly soluble in DMSO and Methanol[4]

Biological Relevance

5-Formyl-8-hydroxycarbostyril is recognized as a metabolite of procaterol hydrochloride
(Meptin), a 32-adrenergic agonist utilized in the management of asthma.[3] The metabolic
pathway leading to this compound is a key area for further investigation in understanding the
pharmacology and disposition of procaterol.
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Experimental Data

Currently, detailed public-domain experimental protocols specifically for the synthesis or
analysis of 5-Formyl-8-hydroxycarbostyril are not readily available in the searched literature.
The primary context of this molecule is as a metabolite.

Logical Workflow for Compound Analysis

The following diagram illustrates a generalized workflow for the identification and
characterization of a chemical compound like 5-Formyl-8-hydroxycarbostyril.
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Caption: A generalized workflow for chemical compound data acquisition and analysis.

This guide provides the currently available data on 5-Formyl-8-hydroxycarbostyril. Further
research into its metabolic pathways and biological activity is warranted to fully elucidate its

role and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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